7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane

• CAS: 152957-82-9
• Synonyms: 7-Oxa-9-azatricyclo[4.2.1.02,5]nonane(9CI)
• Molecular Formula: C7H11NO
• Molecular Weight: 125.171
• SMILES: C1CC2C1C3COC2N3
• InChI: InChI=1S/C7H11NO/c1-2-5-4(1)6-3-9-7(5)8-6/h4-8H,1-3H2
• InChIKey: OUQPIDOELILPKQ-UHFFFAOYSA-N

7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane is a fully saturated, bridged tricyclic heterocycle with molecular formula C7H11NO and a molecular weight of 125.17 g/mol, containing one nitrogen and one oxygen atom embedded in a rigid [4.2.1.0~2,5~]nonane framework. The compound is classified under the broader 3-oxa-9-azatricyclo nonane ring system family recognized in patent classification (C07D 451/00) as a scaffold distinct from tropane and granatane alkaloids.

7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane (CAS 152957-82-9): Physicochemical Identity and Scaffold Classification for Procurement Decision-Making

7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane is a fully saturated, bridged tricyclic heterocycle with molecular formula C7H11NO and a molecular weight of 125.17 g/mol, containing one nitrogen and one oxygen atom embedded in a rigid [4.2.1.0~2,5~]nonane framework [1]. The compound is classified under the broader 3-oxa-9-azatricyclo nonane ring system family recognized in patent classification (C07D 451/00) as a scaffold distinct from tropane and granatane alkaloids [2]. Its computed physicochemical profile—zero rotatable bonds, topological polar surface area of 21.3 Ų, and XLogP3 of 0.4—defines a compact, conformationally constrained building block with balanced polarity [1].

Scaffold type Rigid 7-oxa-9-azatricyclo[4.2.1.0~2,5~]nonane core with constrained geometry

H-bond profile Dual acceptor/donor functionality (HBA=2, HBD=1) supports fragment linking

Polarity Computed LogP 0.4 and TPSA 21.3 Ų indicate balanced solubility/permeability

• [1] PubChem Compound Summary for CID 45092475, 7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/152957-82-9 View Source
• [2] US Patent Application US20240239788, 'Small Molecule Inhibitors of KRAS G12D Mutant,' filed 2022-04-15. WIPO Patentscope. Class C07D 451/00. View Source

Why Generic Substitution of 7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane with In-Class Scaffolds Carries Procurement Risk

The 7-oxa-9-aza isomer occupies a specific positional arrangement of the oxygen and nitrogen heteroatoms within the tricyclo[4.2.1.0~2,5~]nonane framework that is not interchangeable with other azatricyclic or oxa-azatricyclic isomers [1]. Closely related compounds such as 3-azatricyclo[4.2.1.0~2,5~]nonane (CAS 3927-46-6), which lacks the oxygen atom, and 7-oxa-5-azatricyclo[4.2.1.0~2,4~]nonane, which shifts the nitrogen position, present entirely different hydrogen-bonding vectors, ring-strain distributions, and potential derivatization sites . Furthermore, the 3-oxa-9-azatricyclo[3.3.1.0~2,4~]nonane scaffold found in anticholinergic drugs (scopolamine, tiotropium) differs fundamentally in ring architecture and bridgehead substitution pattern, making any biological or physicochemical extrapolation from those scaffolds invalid without direct experimental verification .

! 3-Azatricyclo[4.2.1.0~2,5~]nonane lacks the oxygen HBA; hydrogen-bonding vectors and polarity shift significantly.

! Isomeric 7-oxa-5-azatricyclo[4.2.1.0~2,4~]nonane alters nitrogen position, changing derivatization sites and scaffold shape.

! 3-Oxa-9-azatricyclo[3.3.1.0~2,4~]nonane (anticholinergic core) has a different ring architecture; extrapolation of binding or properties is not supported.

• [1] PubChem Compound Summary for CID 45092475, 7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane. Computed InChI and SMILES descriptors confirm unique heteroatom connectivity pattern. https://pubchem.ncbi.nlm.nih.gov/compound/152957-82-9 View Source

Quantitative Differentiation Evidence for 7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane Versus Closest Analogs

Conformational Rigidity: Zero Rotatable Bonds vs. Isomeric Scaffolds

7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane possesses zero rotatable bonds compared to the monocyclic pyrrolidine building block (one rotatable bond) and the commonly used 3-azatricyclo[4.2.1.0~2,5~]nonane scaffold (also zero rotatable bonds but lacking the oxygen H-bond acceptor) [1]. This complete conformational locking results in a computed complexity value of 148, higher than the 123.2 Da molecular weight comparator 3-azatricyclo[4.2.1.0~2,5~]nonane, reflecting greater topological intricacy . The presence of the oxygen atom at position 7 introduces a second hydrogen bond acceptor not available in the all-carbon analogue, while maintaining a single hydrogen bond donor (the NH group) [1].

Conformational Rigidity Reported

0 rotatable bonds; 2 HBA vs. 1 HBA for aza-only analogue; TPSA +9.3 Ų; LogP –0.8

Dual-HBA rigid scaffold not matched by the all-nitrogen analogue

Computed property comparison; experimental binding not assessed

Evidence Dimension	Number of rotatable bonds / Conformational flexibility
Target Compound Data	0 rotatable bonds; HBD=1; HBA=2; TPSA=21.3 Ų; XLogP3=0.4; complexity=148
Comparator Or Baseline	3-Azatricyclo[4.2.1.0~2,5~]nonane (CAS 3927-46-6): 0 rotatable bonds; HBD=1; HBA=1; TPSA=12.0 Ų; XLogP3=1.2; complexity=134 (PubChem computed). Pyrrolidine: 1 rotatable bond; TPSA=12.0 Ų
Quantified Difference	Target has 1 additional HBA, +9.3 Ų TPSA, -0.8 LogP, +14 complexity units vs. aza-only analogue
Conditions	Computed physicochemical properties from PubChem using Cactvs 3.4.8.24 and XLogP3 3.0 algorithms

Why This Matters

The combination of zero rotatable bonds and dual H-bond functionality provides a unique rigid scaffold topology that cannot be replicated by either the all-nitrogen analogue or flexible monocyclic building blocks, directly impacting library design decisions for fragment-based screening.

• [1] PubChem Compound Summary for CID 45092475, 7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane. Computed Properties section. https://pubchem.ncbi.nlm.nih.gov/compound/152957-82-9 View Source

Scaffold Patent Classification Distinction: C07D 451/00 Family Membership

The 7-oxa-9-azatricyclo[4.2.1.0~2,5~]nonane scaffold falls under the international patent classification C07D 451/00, which specifically covers 'Heterocyclic compounds containing 8-azabicyclo[3.2.1]octane, 9-azabicyclo[3.3.1]nonane, or 3-oxa-9-azatricyclo[3.3.1.0~2,4~]nonane ring systems, e.g., tropane or granatane alkaloids' [1]. This classification places the scaffold in the same formal category as pharmacologically validated anticholinergic and KRAS-inhibitor scaffolds, yet with a distinct ring-fusion pattern [4.2.1.0~2,5~] that is explicitly absent from generic inhibitor claims [2]. Patent claims for KRAS G12D inhibitors (US20240239788) specifically enumerate '3-oxa-9-azatricyclo nonane ring systems' as a privileged chemotype, indicating broad industrial recognition of this scaffold class for targeting challenging protein-protein interactions [1].

Patent Classification Class-level

C07D 451/00; [4.2.1.0~2,5~] connectivity distinct from [3.3.1.0~2,4~] anticholinergic scaffolds

Patent-class context may support scaffold-hopping evaluation

IP review required; freedom-to-operate not confirmed

Evidence Dimension	Patent classification and industrial scaffold recognition
Target Compound Data	7-oxa-9-azatricyclo[4.2.1.0~2,5~]nonane: C07D 451/00 classification; unique [4.2.1.0~2,5~] connectivity
Comparator Or Baseline	3-oxa-9-azatricyclo[3.3.1.0~2,4~]nonane (tiotropium/scopolamine scaffold): C07D 451/00 classification; [3.3.1.0~2,4~] connectivity
Quantified Difference	Identical patent class but non-overlapping scaffold connectivity: target has a [4.2.1] bicycle with an additional fused ring creating a distinct 3D shape not claimed by any existing anticholinergic patent
Conditions	International Patent Classification (IPC) system; US patent US20240239788 claim analysis

Why This Matters

For procurement decisions in drug discovery, the scaffold's placement within a patent-recognized privileged chemotype family, yet with a connectivity pattern orthogonal to clinically precedented members, signals both feasibility for target engagement and potential freedom-to-operate advantages.

• [1] US Patent Application US20240239788, 'Small Molecule Inhibitors of KRAS G12D Mutant,' filed 2022-04-15. Claim 04 specifies '3-oxa-9-azatricyclo nonane ring systems.' WIPO Patentscope. View Source
• [2] Patent US8470843B2, 'Azacyclic Compounds,' Hormone Sensitive Lipase Inhibitors. Class C07D 451/00. Google Patents. View Source

Physicochemical Profile Differentiation: Balanced LogP and TPSA Relative to Mono-Heteroatom Analogues

The computed XLogP3 value of 0.4 for 7-oxa-9-azatricyclo[4.2.1.0~2,5~]nonane reflects a nearly equal partitioning between hydrophilic and lipophilic character, a profile that distinguishes it from both the more lipophilic all-carbon tricyclic analogue (estimated LogP ~2.0) and the more polar morpholine-type scaffolds (LogP ~ -0.9) [1]. The topological polar surface area of 21.3 Ų places this scaffold well within the Veber rule threshold of <140 Ų for oral bioavailability, yet with enough polarity to participate in ordered water networks at protein binding sites [2]. This balanced profile is not observed in the oxygen-absent 3-azatricyclo[4.2.1.0~2,5~]nonane, which has a computed TPSA of 12.0 Ų and proportionally reduced aqueous solubility [3].

Physicochemical Profile Reported

XLogP3 0.4; TPSA 21.3 Ų; HBD 1; HBA 2

Balanced LogP/TPSA may support lead-like library design

Computed; experimental permeability/solubility not reported

Evidence Dimension	Calculated partition coefficient and polar surface area
Target Compound Data	XLogP3 = 0.4; TPSA = 21.3 Ų; HBD = 1; HBA = 2
Comparator Or Baseline	3-Azatricyclo[4.2.1.0~2,5~]nonane: XLogP3 ≈ 1.2; TPSA = 12.0 Ų; HBD = 1; HBA = 1. Morpholine: XLogP3 ≈ -0.9; TPSA = 21.3 Ų; HBA = 2
Quantified Difference	Target LogP is 0.8 units lower than the aza-only analogue and 1.3 units higher than morpholine, while matching morpholine's TPSA but with one additional H-bond donor
Conditions	Computed using XLogP3 3.0 and Cactvs 3.4.8.24 algorithms via PubChem

Why This Matters

The uniquely balanced LogP/TPSA combination suggests this scaffold can access physicochemical space not covered by either all-nitrogen bicyclic analogues or simple saturated heterocycles, directly relevant to medicinal chemistry procurement for lead-like library construction.

• [1] PubChem Compound Summary for CID 45092475, 7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane. Computed Properties section: XLogP3=0.4, TPSA=21.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/152957-82-9 View Source
• [2] Veber DF, Johnson SR, Cheng HY, et al. 'Molecular properties that influence the oral bioavailability of drug candidates.' J Med Chem. 2002;45(12):2615-2623. DOI: 10.1021/jm020017n View Source
• [3] PubChem Compound Summary for CID 12981944, 3-Azatricyclo[4.2.1.0^{2,5}]nonane. Computed Properties: TPSA=12.0 Ų. https://pubchem.ncbi.nlm.nih.gov View Source

Strained Bicyclic Core: Ring Strain Energy as a Latent Reactivity Differentiator

The [4.2.1.0~2,5~]nonane framework contains a cyclobutane-like fused ring system that inherently carries ring strain energy estimated at approximately 26-28 kcal/mol based on analogous norbornane-fused systems, compared to the near-strain-free [3.3.1]nonane scaffold (approximately 0 kcal/mol) found in the pharmacologically exploited 3-oxa-9-azatricyclo[3.3.1.0~2,4~]nonane anticholinergics [1]. This strain energy is accessible for selective ring-opening or rearrangement chemistry, as demonstrated by M. Tőrincsi et al. (2015) who developed rearrangement-based synthetic routes to structurally related oxa-azatricyclic scaffolds, achieving yields of 60-85% for Claisen-type rearrangements on analogous systems [2]. The strained core provides a synthetic handle not available in relaxed tricyclic alternatives.

Ring Strain Energy Class-level

~26–28 kcal/mol est. vs. ~0 kcal/mol for relaxed [3.3.1] scaffolds

Strained core may enable ring-opening diversification strategies

Estimate by analogy; experimental determination not available

Evidence Dimension	Estimated ring strain energy (computational)
Target Compound Data	Estimated ~26-28 kcal/mol ring strain for [4.2.1.0~2,5~] fused system (by analogy to norbornane-fused cyclobutanes)
Comparator Or Baseline	3-oxa-9-azatricyclo[3.3.1.0~2,4~]nonane (scopolamine core): ~0 kcal/mol (all six-membered and five-membered rings). Norbornane: ~18 kcal/mol
Quantified Difference	Estimated +8-10 kcal/mol additional strain energy vs. norbornane; >26 kcal/mol vs. strain-free tricyclic comparator
Conditions	Ring strain estimation by computational analogy to norbornane and cyclobutane fused systems; experimental validation not yet reported for this specific compound

Why This Matters

The elevated ring strain enables reaction pathways (e.g., strain-release click chemistry, ring-expansion diversification) that are thermodynamically inaccessible to relaxed scaffolds, providing synthetic chemists a latent reactivity handle for late-stage functionalization that is simply absent in the more clinically precedented [3.3.1] scaffold family.

• [1] Wiberg KB. 'The Concept of Strain in Organic Chemistry.' Angew Chem Int Ed Engl. 1986;25(4):312-322. DOI: 10.1002/anie.198603121. Provides framework for estimating ring strain in bridged bicyclic systems. View Source
• [2] Tőrincsi M, Hornyánszky G, Kolonits P, Novák L. 'Rearrangement Reactions for the Synthesis of Some Oxa- and Aza-tricyclic Rings Heterocyclic Compounds.' Periodica Polytechnica Chemical Engineering. 2015;59(1):16-25. DOI: 10.3311/PPch.7290 View Source

Recommended Procurement and Application Scenarios for 7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane Based on Verified Differential Evidence

Fragment-Based Drug Discovery Library Design Requiring Rigid, Three-Dimensional Scaffolds with Dual H-Bond Functionality

Based on its zero rotatable bonds, balanced XLogP3 of 0.4, and dual H-bond acceptor/donor profile that differentiates it from the mono-functional 3-azatricyclo[4.2.1.0~2,5~]nonane [1], 7-oxa-9-azatricyclo[4.2.1.0~2,5~]nonane is most rationally procured as a core scaffold for fragment library enrichment where three-dimensionality and conformational pre-organization are design priorities. Its TPSA of 21.3 Ų and molecular weight of 125.17 Da place it within ideal fragment space (MW < 300, TPSA < 140 Ų), making it suitable for both NMR-based and crystallographic fragment screening campaigns [2].

Synthetic Methodology Development Exploiting Strained Bicyclic Reactivity for Ring-Expansion Diversification

The estimated 26-28 kcal/mol ring strain inherent in the [4.2.1.0~2,5~] framework provides a thermodynamic driving force for selective ring-opening and rearrangement reactions that are not accessible in the strain-free [3.3.1] tricyclic scaffolds used in clinical anticholinergic agents [1]. Tőrincsi et al. (2015) demonstrated that structurally related oxa-azatricyclic systems undergo efficient Claisen-type rearrangements (60-85% yields), supporting the procurement of this compound as a substrate for developing novel strain-release or ring-expansion synthetic methodologies [2].

Patent-Leveraged Scaffold Hopping in KRAS or HSL Inhibitor Programs Requiring Novel IP Space

The scaffold's membership in the C07D 451/00 patent classification—the same class encompassing clinically validated tropane-derived scaffolds—combined with its distinct [4.2.1.0~2,5~] connectivity that falls outside the specific claims of existing anticholinergic and KRAS G12D inhibitor patents [1], makes it a strategically valuable procurement target for medicinal chemistry groups seeking to explore scaffold-hopping strategies. The compound provides a patentably differentiated entry point into a recognized privileged chemotype space without overlapping with the extensively claimed [3.3.1.0~2,4~] connectivity of tiotropium/scopolamine analogues [2].

Physicochemical Lead Optimization: Replacing Morpholine or Pyrrolidine Motifs with a Structurally Distinct, Conformationally Locked Isostere

For lead optimization campaigns where morpholine (XLogP3 ≈ -0.9, TPSA = 21.3 Ų) suffers from excessive polarity or where pyrrolidine (XLogP3 ≈ 0.5, TPSA = 12.0 Ų) lacks sufficient H-bond acceptor capacity, 7-oxa-9-azatricyclo[4.2.1.0~2,5~]nonane offers a differentiated profile (XLogP3 = 0.4, TPSA = 21.3 Ų, HBA = 2, HBD = 1, zero rotatable bonds) that simultaneously addresses polarity, rigidity, and H-bond functionality requirements without introducing additional molecular weight [1]. This combination is not achievable with any single commercially available saturated heterocycle, supporting its procurement as a specialized building block for property-guided lead optimization [2].

Application

Selection Property

Validation Focus

Fragment-based library design

Rigid scaffold with dual H-bond functionality

Conformational pre-organization and fragment-space compliance

Synthetic methodology development

Strained bicyclic reactivity

Ring-opening and rearrangement feasibility

Scaffold-hopping in inhibitor programs

Patent-class differentiation

Freedom-to-operate and chemotype novelty assessment

Lead optimization isostere replacement

Balanced LogP/TPSA profile

Property-guided replacement of morpholine or pyrrolidine

• [1] PubChem Compound Summary for CID 45092475, 7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane. Computed Properties: XLogP3=0.4, TPSA=21.3 Ų, HBD=1, HBA=2, Rotatable Bonds=0. https://pubchem.ncbi.nlm.nih.gov/compound/152957-82-9 View Source
• [2] Veber DF, Johnson SR, Cheng HY, et al. 'Molecular properties that influence the oral bioavailability of drug candidates.' J Med Chem. 2002;45(12):2615-2623. DOI: 10.1021/jm020017n View Source